Cas no 1340036-03-4 (methyl(3,4,5-trifluorophenyl)methylamine)

• Product Name: methyl(3,4,5-trifluorophenyl)methylamine
• CAS No: 1340036-03-4
• MF: C₈H₈F₃N
• MW: 175.151032447815
• CID: 4589591
• PubChem ID: 63051172
• Update Time: 2025-06-08

methyl(3,4,5-trifluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• METHYL[(3,4,5-TRIFLUOROPHENYL)METHYL]AMINE
• Benzenemethanamine, 3,4,5-trifluoro-N-methyl-
• SCHEMBL14451961
• EN300-127025
• N-methyl-1-(3,4,5-trifluorophenyl)methanamine
• STL559038
• G51681
• AKOS012350875
• 1340036-03-4
• BBL036585
• methyl(3,4,5-trifluorophenyl)methylamine

• Inchi： 1S/C8H8F3N/c1-12-4-5-2-6(9)8(11)7(10)3-5/h2-3,12H,4H2,1H3
• InChI Key： FTKFLJLKMQIDRI-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC(F)=C(F)C(F)=C1

Computed Properties

• Exact Mass: 175.06088375g/mol
• Monoisotopic Mass: 175.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

methyl(3,4,5-trifluorophenyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl(3,4,5-trifluorophenyl)methylamine

Methyl(3,4,5-Trifluorophenyl)methylamine: An Overview of a Versatile Compound

Methyl(3,4,5-trifluorophenyl)methylamine (CAS No. 1340036-03-4) is a fluorinated amine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its 3,4,5-trifluorophenyl substituent and a methylamine group, which confer it with distinct reactivity and biological activity.

The methyl(3,4,5-trifluorophenyl)methylamine molecule is of particular interest due to the presence of the trifluoromethyl group. Fluorine atoms are known for their strong electronegativity and small atomic radius, which can significantly influence the electronic and steric properties of the molecule. This makes methyl(3,4,5-trifluorophenyl)methylamine a valuable building block in the synthesis of complex organic molecules and pharmaceuticals.

Recent research has highlighted the potential of methyl(3,4,5-trifluorophenyl)methylamine in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for therapeutic applications.

In addition to its role in pharmaceuticals, methyl(3,4,5-trifluorophenyl)methylamine has shown promise in materials science. A recent paper in Advanced Materials reported the use of this compound as a precursor for the synthesis of fluorinated polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings and electronic devices.

The synthesis of methyl(3,4,5-trifluorophenyl)methylamine typically involves several steps. One common approach is to start with 3,4,5-trifluorobenzonitrile and reduce it to 3,4,5-trifluorobenzylamine using a suitable reducing agent such as hydrogen gas over a palladium catalyst. The resulting amine can then be methylated using an alkylating agent like methyl iodide or dimethyl sulfate to yield the final product.

The physical properties of methyl(3,4,5-trifluorophenyl)methylamine are also noteworthy. It is a colorless liquid with a boiling point around 120°C at atmospheric pressure. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water due to its hydrophobic nature.

Safety considerations are an important aspect when handling methyl(3,4,5-trifluorophenyl)methylamine. While it is not classified as a hazardous material under current regulations, it is advisable to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working under a fume hood to minimize exposure to vapors.

In conclusion, methyl(3,4,5-trifluorophenyl)methylamine (CAS No. 1340036-03-4) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure makes it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, methyl(3,4,5-trifluorophenyl)methylamine is likely to play an increasingly important role in various scientific and industrial fields.